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Compound of Interest

Compound Name: Geranyl propionate

Cat. No.: B1618796 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of

geranyl propionate, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in drug development and related fields who require

precise data and methodologies for their work with this compound.

Core Physical Properties
Geranyl propionate, a fragrant ester, possesses distinct physical characteristics that are

crucial for its application in various scientific and industrial contexts. This section summarizes

its key physical properties in a structured format for clarity and ease of comparison.
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Physical Property Value Conditions

Boiling Point 252 - 254 °C
At 760 mmHg (standard

atmospheric pressure)[1][2][3]

252 °C At 738 mmHg[1][4][5][6]

~250 °C Not specified

Density 0.896 - 0.913 g/mL At 25 °C[1][7]

0.899 g/mL At 25 °C[4][5][6]

0.899 g/mL Not specified[8][9]

Experimental Protocols
The determination of the physical properties of a compound like geranyl propionate requires

precise and standardized experimental procedures. The following sections detail the

methodologies for measuring its boiling point and density.

Boiling Point Determination
The boiling point of geranyl propionate is determined using a distillation method. This

procedure involves heating the liquid to its boiling point and measuring the temperature at

which the vapor phase is in equilibrium with the liquid phase under a specific pressure.

Methodology:

A simple distillation apparatus is assembled, consisting of a round-bottom flask, a distillation

head with a thermometer, a condenser, and a receiving flask.

A sample of geranyl propionate is placed in the round-bottom flask along with boiling chips

to ensure smooth boiling.

The apparatus is heated, and the temperature is monitored.

The boiling point is recorded as the temperature at which a steady stream of distillate is

collected in the receiving flask, and the temperature reading on the thermometer remains

constant.
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The atmospheric pressure is also recorded, as boiling point is pressure-dependent.

Density Determination
The density of geranyl propionate, a measure of its mass per unit volume, is typically

determined using a pycnometer or a hydrometer.

Methodology using a Pycnometer:

A clean, dry pycnometer (a flask with a specific, known volume) is weighed accurately.

The pycnometer is filled with geranyl propionate, ensuring no air bubbles are trapped.

The filled pycnometer is then weighed again.

The mass of the geranyl propionate is calculated by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is then calculated by dividing the mass of the geranyl propionate by the known

volume of the pycnometer. The measurement is conducted at a controlled temperature,

typically 25 °C.

Synthesis of Geranyl Propionate
Geranyl propionate is commercially synthesized through the esterification of geraniol with

propionic acid. This reaction is a fundamental process in fragrance chemistry.
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Caption: Synthesis of Geranyl Propionate via Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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